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Abstract
Samelisant (also known as SUVN-G3031) is a potent and selective inverse agonist of the

histamine H3 receptor (H3R).[1][2] It is under investigation for its potential therapeutic effects in

neurological disorders, particularly narcolepsy.[2] These application notes provide detailed

information on the solubility of Samelisant and standardized protocols for its preparation for

both in vitro and in vivo experimental use. Additionally, a diagram of its signaling pathway and

an experimental workflow for solution preparation are presented to guide researchers in their

experimental design.

Data Presentation
Samelisant Solubility
The solubility of Samelisant has been determined in various solvents and formulations to

facilitate the preparation of stock and working solutions for a range of experimental

applications. The data is summarized in the table below. It is important to note that for some

solvents, the provided values represent the minimum solubility achieved in a specific

formulation rather than the maximum saturation point.
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Solvent/Vehicl
e

Molar Mass (
g/mol )

Solubility
(mg/mL)

Molar
Concentration
(mM)

Notes

For In Vitro Use

DMSO 373.497 62.5 140.01

Requires

sonication and

warming to 60°C.

Use freshly

opened DMSO

as it is

hygroscopic.[1]

Ethanol 373.497
Data not

available

Data not

available

Water 373.497
Data not

available

Data not

available

Samelisant is

formulated as a

dihydrochloride

salt which may

improve aqueous

solubility.

For In Vivo Use

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

373.497 ≥ 2.08 ≥ 4.66
Results in a clear

solution.[1]

10% DMSO,

90% (20% SBE-

β-CD in Saline)

373.497 ≥ 2.08 ≥ 4.66
Results in a clear

solution.

10% DMSO,

90% Corn Oil
373.497 ≥ 2.08 ≥ 4.66

Results in a clear

solution.

Signaling Pathway
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Samelisant acts as an inverse agonist at the histamine H3 receptor, which is a presynaptic

autoreceptor and heteroreceptor. By blocking the constitutive activity of the H3 receptor,

Samelisant increases the synthesis and release of histamine and other neurotransmitters in

the brain.

Samelisant's Mechanism of Action at the H3 Receptor.

Experimental Protocols
Preparation of Samelisant for In Vitro Experiments
Objective: To prepare a high-concentration stock solution of Samelisant in DMSO for use in

cell-based assays and other in vitro studies.

Materials:

Samelisant powder

Dimethyl sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block capable of reaching 60°C

Sonicator

Procedure:

Weighing: Accurately weigh the desired amount of Samelisant powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh DMSO to achieve a final concentration

of 62.5 mg/mL.

Dissolution:

Vortex the mixture thoroughly for 1-2 minutes.
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To aid dissolution, warm the solution to 60°C in a water bath or on a heat block.

Use sonication as needed until the solution is clear and all particulate matter is dissolved.

Sterilization (Optional): If required for your specific application (e.g., cell culture), filter the

stock solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.

For long-term storage (up to 6 months), store the aliquots at -80°C.

For short-term storage (up to 1 month), store at -20°C.

Preparation of Samelisant for In Vivo Experiments
Objective: To prepare a Samelisant formulation suitable for oral (p.o.) administration in animal

models. The following protocol is based on a common vehicle formulation.

Materials:

Samelisant powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl), sterile

Sterile tubes

Vortex mixer

Procedure:
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Prepare a DMSO Stock Solution: First, prepare a concentrated stock solution of Samelisant
in DMSO (e.g., 20.8 mg/mL) following the in vitro protocol (steps 1-3).

Vehicle Preparation (prepare fresh daily):

In a sterile tube, add the required volume of the DMSO stock solution (10% of the final

volume).

Add PEG300 (40% of the final volume) and vortex until the mixture is homogeneous.

Add Tween-80 (5% of the final volume) and vortex thoroughly.

Finally, add saline (45% of the final volume) to reach the desired total volume and vortex

until a clear solution is obtained.

Final Concentration: This procedure will yield a final Samelisant concentration of 2.08

mg/mL. Adjust the initial DMSO stock concentration if a different final concentration is

required.

Administration: Use the freshly prepared solution for oral gavage.

Note on Alternative In Vivo Formulations:

For studies requiring a different vehicle: A formulation of 10% DMSO and 90% (20% SBE-β-

CD in Saline) can be used.

For oil-based formulations: A mixture of 10% DMSO and 90% Corn Oil can be prepared.

Experimental Workflow
The following diagram illustrates the general workflow for preparing Samelisant solutions for

experimental use.
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In Vitro Preparation

In Vivo Preparation

Start
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Select Experiment Type
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 In Vitro Prepare DMSO Stock

 In Vivo 
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End
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Administer to Animal

Click to download full resolution via product page

Workflow for Preparing Samelisant Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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